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Compound of Interest

Compound Name: Eurycomalactone

Cat. No.: B1215533 Get Quote

This document provides comprehensive safety protocols and logistical information for the

handling and disposal of Eurycomalactone. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for pure

Eurycomalactone is not readily available. The following recommendations are therefore based

on the compound's known potent cytotoxic and NF-κB inhibitory activities, and adhere to

standard guidelines for handling hazardous and cytotoxic substances.

Quantitative Data Summary
This section summarizes the key physicochemical and cytotoxic properties of

Eurycomalactone.

Table 1: Physicochemical Properties of Eurycomalactone
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Property Value Source

Molecular Formula C₁₉H₂₄O₆ PubChem[1]

Molecular Weight 348.4 g/mol PubChem[1]

CAS Number 23062-24-0
MedchemExpress,

PubChem[1][2]

Appearance White powder N/A

Solubility
Soluble in DMSO and

Acetonitrile
Cayman Chemical[3]

Table 2: In Vitro Cytotoxicity of Eurycomalactone (IC₅₀ Values)
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Cell Line Cancer Type IC₅₀ Value (µM)
Incubation
Time

Source

HeLa Cervical Cancer 1.60 ± 0.12 Not Specified MDPI[4]

HT-29
Colorectal

Cancer
2.21 ± 0.049 Not Specified MDPI[4]

A2780 Ovarian Cancer 2.46 ± 0.081 Not Specified MDPI[4]

A549 Lung Cancer 20.17 24 hours
MedchemExpres

s[2]

A549 Lung Cancer 3.77 48 hours
MedchemExpres

s[2]

A549 Lung Cancer 1.90 72 hours
MedchemExpres

s[2]

COR-L23 Lung Cancer 25.02 24 hours
MedchemExpres

s[2]

COR-L23 Lung Cancer 2.74 48 hours
MedchemExpres

s[2]

COR-L23 Lung Cancer 1.80 72 hours
MedchemExpres

s[2]

HEK293 (NF-κB) Reporter Assay 0.5 Not Specified

MedchemExpres

s, Cayman

Chemical[2][3]

Table 3: Toxicity of Eurycoma longifolia Extracts
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Extract Type Organism LD₅₀ Value Source

Alcoholic Extract Mice
1500-2000 mg/kg

(oral)

Journal of Natural

Products[5], PMC[6]

Aqueous Extract Mice >3000 mg/kg (oral)
Journal of Natural

Products[5], PMC[6]

Water Extract Rats >2 g/kg (acute, oral) NIH[7]

Powdered Root Rats >6 g/kg (acute, oral) NIH[7]

Note: Alcoholic

extracts are generally

enriched with

Eurycomalactone and

are considered more

toxic than aqueous

extracts.[7]

Personal Protective Equipment (PPE) and Handling
Workflow
Due to its cytotoxic nature, Eurycomalactone must be handled with appropriate engineering

controls and personal protective equipment to minimize exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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